Cas no 1335045-63-0 ([4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid)

[4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid structure
1335045-63-0 structure
Product Name:[4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid
CAS No:1335045-63-0
MF:C7H9BO4S
MW:200.019961118698
CID:4695345
Update Time:2023-08-15

[4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • [4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid
    • 5-Boronothiophene-3-carboxylic acid ethyl ester
    • Inchi: 1S/C7H9BO4S/c1-2-12-7(9)5-3-6(8(10)11)13-4-5/h3-4,10-11H,2H2,1H3
    • InChI Key: CJLBZZSFIAKIIE-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OCC)C=C1B(O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Topological Polar Surface Area: 95
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